Cas no 773872-13-2 (4-Chloro-2-(trifluoromethyl)benzyl Alcohol)

4-Chloro-2-(trifluoromethyl)benzyl Alcohol structure
773872-13-2 structure
Product Name:4-Chloro-2-(trifluoromethyl)benzyl Alcohol
CAS No:773872-13-2
MF:C8H6ClF3O
MW:210.580852031708
MDL:MFCD04115839
CID:1039592
PubChem ID:5193821
Update Time:2025-04-20

4-Chloro-2-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-2-(trifluoromethyl)phenyl)methanol
    • 4-Chloro-2-(trifluoromethyl)benzyl alcohol
    • [4-Chloro-2-(trifluoromethyl)phenyl]methanol
    • AC1NQCA9
    • ANW-71144
    • CTK8A2882
    • JRD-1313
    • MolPort-000-165-972
    • CS-0194334
    • DTXSID80409350
    • FT-0726723
    • E89750
    • SCHEMBL12682526
    • MFCD04115839
    • AKOS015956009
    • A865268
    • 773872-13-2
    • OYVUJDHCOIJRDO-UHFFFAOYSA-N
    • JS-4227
    • DB-327801
    • 4-Chloro-2-(trifluoromethyl)benzyl Alcohol
    • MDL: MFCD04115839
    • Inchi: 1S/C8H6ClF3O/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3,13H,4H2
    • InChI Key: OYVUJDHCOIJRDO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(CO)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 210.0059270g/mol
  • Monoisotopic Mass: 210.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 214.2±35.0 °C at 760 mmHg
  • Flash Point: 83.3±25.9 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-Chloro-2-(trifluoromethyl)benzyl Alcohol Security Information

4-Chloro-2-(trifluoromethyl)benzyl Alcohol Pricemore >>

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